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Compound of Interest

Compound Name: Bentysrepinine

Cat. No.: B15568446 Get Quote

Disclaimer: Initial searches for "Bentysrepinine" did not yield any relevant results, suggesting

it may be a fictional substance or a misspelling. The following in-depth technical guide is based

on the extensive available data for Benztropine, a well-documented medication with a similar

name and established clinical use. This guide is intended for researchers, scientists, and drug

development professionals.

Benztropine is a centrally acting anticholinergic agent used in the management of Parkinson's

disease and drug-induced extrapyramidal symptoms.[1][2] Its therapeutic effects are primarily

attributed to its ability to restore the balance between cholinergic and dopaminergic

neurotransmission in the brain.[3][4]

Pharmacodynamic Profile
Benztropine exerts its effects through a dual mechanism of action: competitive antagonism of

muscarinic acetylcholine receptors and inhibition of dopamine reuptake.[1]

Anticholinergic Activity: Benztropine acts as a competitive antagonist at muscarinic

acetylcholine receptors, particularly the M1 subtype found in the basal ganglia. By blocking

the action of acetylcholine, it helps to alleviate the relative excess of cholinergic activity that

occurs in states of dopamine deficiency, such as Parkinson's disease. This action is crucial in

reducing symptoms like tremor and rigidity. The anticholinergic potency of benztropine is

comparable to that of atropine.
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Dopamine Reuptake Inhibition: Benztropine also weakly inhibits the dopamine transporter

(DAT), leading to an increase in the synaptic concentration of dopamine. This mild

dopaminergic effect contributes to the improvement of motor control and rigidity.

Antihistaminic Properties: Benztropine possesses antihistaminic activity, which is thought to

contribute to its sedative effects.

Signaling Pathway of Benztropine's Dual Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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